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Compound of Interest

Compound Name: 2-Hepten-4-one

Cat. No.: B14161202 Get Quote

Technical Guide: (E)-hept-2-en-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-hept-2-en-4-one, including its

chemical identifiers, physical and chemical properties, and other relevant data for research and

development purposes.

Chemical Identification
Identifier Value

IUPAC Name (E)-hept-2-en-4-one[1]

CAS Number 4643-25-8[1][2][3]

Molecular Formula C₇H₁₂O

Molecular Weight 112.17 g/mol

Synonyms
(2E)-hept-2-en-4-one, (E)-2-Hepten-4-one,

propenyl propyl ketone

Physicochemical Properties
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Property Value

Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Solubility Not specified

Density Not specified

Further research is required to populate the physical properties of this compound.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of (E)-hept-2-en-4-

one are not readily available in the public domain. Further literature review of specialized

chemical databases and journals is recommended to identify specific methodologies.

Biological Activity and Signaling Pathways
Information regarding the biological activity and associated signaling pathways of (E)-hept-2-

en-4-one is currently limited. Researchers investigating the therapeutic potential or toxicological

profile of this compound would need to conduct initial screening assays to determine its

biological targets and mechanisms of action.

Logical Workflow for Compound Investigation
The following diagram outlines a general workflow for the investigation of a novel or under-

characterized chemical compound like (E)-hept-2-en-4-one in a drug development context.
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Caption: General workflow for chemical compound investigation in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hepten-4-one | C7H12O | CID 5463238 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pharmaffiliates.com [pharmaffiliates.com]

3. 2-Hepten-4-one [webbook.nist.gov]

To cite this document: BenchChem. [(E)-hept-2-en-4-one IUPAC name and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14161202#e-hept-2-en-4-one-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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